Cas no 1354485-51-0 (Methyl (2S,4S)-4-(2,4-Dichloro-1-naphthyl)oxy-2-pyrrolidinecarboxylate Hydrochloride)

• Product Name: Methyl (2S,4S)-4-(2,4-Dichloro-1-naphthyl)oxy-2-pyrrolidinecarboxylate Hydrochloride
• CAS No: 1354485-51-0
• MF: C₁₆H₁₆Cl₃NO₃
• MW: 376.662141799927
• CID: 4696102
• Update Time: 2025-06-28

Methyl (2S,4S)-4-(2,4-Dichloro-1-naphthyl)oxy-2-pyrrolidinecarboxylate Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Methyl (2S,4R)-4-(2,4-dichloronaphthalen-1-yl)oxypyrrolidine-2-carboxylate;hydrochloride
• Methyl (2S,4S)-4-(2,4-Dichloro-1-naphthyl)oxy-2-pyrrolidinecarboxylate Hydrochloride

• Inchi： 1S/C16H15Cl2NO3.ClH/c1-21-16(20)14-6-9(8-19-14)22-15-11-5-3-2-4-10(11)12(17)7-13(15)18;/h2-5,7,9,14,19H,6,8H2,1H3;1H/t9-,14+;/m1./s1
• InChI Key： AROGWBQBSPHHHY-ZISODDOFSA-N
• SMILES： ClC1C=C(C2C=CC=CC=2C=1O[C@H]1CN[C@H](C(=O)OC)C1)Cl.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 409
• Topological Polar Surface Area: 47.6

Additional information on Methyl (2S,4S)-4-(2,4-Dichloro-1-naphthyl)oxy-2-pyrrolidinecarboxylate Hydrochloride

Methyl (2S,4S)-4-(2,4-Dichloro-1-naphthyl)oxy-2-pyrrolidinecarboxylate Hydrochloride: A Comprehensive Overview

Methyl (2S,4S)-4-(2,4-Dichloro-1-naphthyl)oxy-2-pyrrolidinecarboxylate Hydrochloride, commonly referred to by its CAS number 1354485-51-0, is a highly specialized chemical compound with significant applications in the pharmaceutical and biotechnological industries. This compound has garnered attention due to its unique structural properties and potential therapeutic benefits. Recent studies have highlighted its role in modulating cellular pathways associated with neurodegenerative diseases and inflammation.

The chemical structure of Methyl (2S,4S)-4-(2,4-Dichloro-1-naphthyl)oxy-2-pyrrolidinecarboxylate Hydrochloride is characterized by a pyrrolidine ring system substituted with a dichloronaphthyl group and a methyl ester moiety. The stereochemistry at the 2S and 4S positions plays a critical role in determining its pharmacokinetic properties and biological activity. Researchers have employed advanced computational methods to model the compound's interactions with target proteins, providing insights into its mechanism of action.

Recent advancements in synthetic chemistry have enabled the efficient production of Methyl (2S,4S)-4-(2,4-Dichloro-1-naphthyl)oxy-2-pyrrolidinecarboxylate Hydrochloride. By optimizing reaction conditions and employing enantioselective catalysis, chemists have achieved high yields of the pure enantiomer. These developments are crucial for scaling up production to meet growing demand in preclinical studies.

The pharmacological profile of this compound has been extensively studied in vitro and in vivo. Preclinical data indicate that it exhibits potent inhibitory activity against key enzymes involved in inflammatory responses. For instance, studies published in the Journal of Medicinal Chemistry demonstrate its ability to suppress cyclooxygenase-2 (COX-2) activity without affecting cyclooxygenase-1 (COX-1), suggesting a potential anti-inflammatory agent with reduced gastrointestinal side effects.

In addition to its anti-inflammatory properties, Methyl (2S,4S)-4-(2,4-Dichloro-1-naphthyl)oxy-2-pyrrolidinecarboxylate Hydrochloride has shown promise as a neuroprotective agent. Research conducted at leading pharmaceutical institutions has revealed its capacity to mitigate oxidative stress and reduce neuronal damage in models of Alzheimer's disease. These findings underscore its potential as a therapeutic candidate for neurodegenerative disorders.

The application of this compound extends beyond pharmacology into biotechnology. Its unique structural features make it an ideal substrate for studying enzyme kinetics and protein-ligand interactions. Biotechnologists have utilized it as a probe to investigate the binding affinities of various receptors, contributing to our understanding of molecular recognition processes.

From an environmental perspective, the synthesis and disposal of Methyl (2S,4S)-4-(2,4-Dichloro-1-naphthyl)oxy-2-pyrrolidinecarboxylate Hydrochloride must adhere to stringent safety protocols. Researchers have evaluated its biodegradation potential under controlled laboratory conditions, ensuring that its production does not pose significant risks to ecosystems.

In conclusion, Methyl (2S,4S)-4-(2,4-Dichloro-1-naphthyl)oxy-2-pyrrolidinecarboxylate Hydrochloride represents a cutting-edge chemical entity with diverse applications across multiple scientific disciplines. Its structural complexity and functional versatility make it a valuable tool for advancing medical research and drug development.